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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

benzoate

Cat. No.: B1254055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for the

ionic liquid 1-Ethyl-3-methylimidazolium benzoate (CAS No. 150999-33-0). The information

herein is compiled from available safety data, including the ECHA registration dossier, to

ensure best practices in a laboratory and research setting.

Physicochemical Properties
Understanding the physicochemical properties of a substance is the foundation of safe

handling. The following table summarizes the available data for 1-Ethyl-3-methylimidazolium
benzoate.

Property Value Reference

Molecular Formula C₁₃H₁₆N₂O₂ --INVALID-LINK--

Molecular Weight 232.28 g/mol --INVALID-LINK--

CAS Number 150999-33-0 --INVALID-LINK--[1]

EC Number 695-723-7 --INVALID-LINK--[1]

Decomposition Temperature 141 °C --INVALID-LINK--[2]

Viscosity 0.479 Pa·s at 20 °C --INVALID-LINK--[2]
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Toxicological Profile
The toxicological data is critical for assessing potential health risks and implementing

appropriate safety measures. The information below is based on data available for 1-Ethyl-3-

methylimidazolium cations and benzoate anions, as specific comprehensive studies on the

combined salt are limited. A registration dossier is available on the ECHA website, which should

be consulted for more detailed toxicological endpoints.[1]

Acute Toxicity:

Oral: While specific data for the benzoate salt is not readily available, other 1-ethyl-3-

methylimidazolium salts have shown low acute oral toxicity.

Dermal: Similarly, low acute dermal toxicity is expected based on data from related

compounds.

Inhalation: Due to its low volatility, the risk of inhalation exposure is minimal under standard

laboratory conditions.

Skin and Eye Irritation:

Based on data for other imidazolium-based ionic liquids, 1-Ethyl-3-methylimidazolium
benzoate may cause skin and eye irritation. Direct contact should be avoided.

Sensitization:

There is potential for skin sensitization, and repeated or prolonged contact may lead to

allergic reactions in some individuals.

Mutagenicity and Carcinogenicity:

Currently, there is no specific data to suggest that 1-Ethyl-3-methylimidazolium benzoate
is mutagenic or carcinogenic.

Handling and Safety Precautions
Adherence to proper handling procedures is paramount to ensure the safety of laboratory

personnel.
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling, but the following PPE is

recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A laboratory coat.

Engineering Controls
Work in a well-ventilated area.

For procedures with a potential for aerosol generation, a fume hood should be used.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Ethyl-3-
methylimidazolium benzoate in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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